Cas no 54125-18-7 (3-ethynylcyclohexan-1-one)

• Product Name: 3-ethynylcyclohexan-1-one
• CAS No: 54125-18-7
• MF: C₈H₁₀O
• MW: 122.164402484894
• MDL: MFCD24690322
• CID: 2831105
• PubChem ID: 12430169
• Update Time: 2025-07-18

3-ethynylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethynylcyclohexan-1-one
• 54125-18-7
• DTXSID40497930
• ECA12518
• 858-685-4
• DTXCID40448740
• EN300-200362
• SCHEMBL14787054

• MDL： MFCD24690322
• Inchi： 1S/C8H10O/c1-2-7-4-3-5-8(9)6-7/h1,7H,3-6H2
• InChI Key： MXEXGWVDPLEEMV-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C#C)C1

Computed Properties

• Exact Mass: 122.073164938g/mol
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-ethynylcyclohexan-1-one

Introduction to 3-ethynylcyclohexan-1-one (CAS No. 54125-18-7) and Its Emerging Applications in Chemical Biology

3-Ethynylcyclohexan-1-one, identified by the chemical identifier CAS No. 54125-18-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone, characterized by its ethynyl substituent, has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound’s unique electronic and steric properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The structural motif of 3-ethynylcyclohexan-1-one consists of a cyclohexane ring functionalized with a carbonyl group at the first position and an ethynyl group at the third position. This configuration imparts distinct reactivity, enabling various chemical transformations that are exploited in synthetic methodologies. The presence of the triple bond in the ethynyl group facilitates reactions such as Sonogashira coupling, which is pivotal in constructing carbon-carbon bonds under mild conditions. This characteristic has made 3-ethynylcyclohexan-1-one a preferred building block for designing complex molecular architectures.

In recent years, advancements in chemical biology have highlighted the importance of functionalized cyclohexanones as scaffolds for drug discovery. 3-Ethynylcyclohexan-1-one has been explored in several studies for its potential role in modulating biological pathways. Notably, its derivatives have shown promise in inhibiting enzymes associated with inflammatory diseases and cancer. The ability to modify the cyclohexane ring while retaining the ethynyl functionality allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 3-ethynylcyclohexan-1-one is its utility in cross-coupling reactions, particularly with boronic acids and halides through Suzuki-Miyaura and Heck couplings, respectively. These reactions enable the introduction of diverse substituents at strategic positions within the molecule, enhancing its pharmacological profile. For instance, researchers have utilized these methodologies to synthesize analogs with enhanced binding affinity to target proteins. Such modifications are essential for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has been particularly interested in leveraging 3-ethynylcyclohexan-1-one for its role in developing small-molecule inhibitors. Studies have demonstrated its efficacy in targeting kinases and proteases that play a crucial role in disease pathogenesis. By incorporating this compound into drug-like molecules, scientists aim to achieve higher selectivity and reduced side effects. The growing body of literature underscores its significance as a key intermediate in medicinal chemistry.

Moreover, the agrochemical sector has not overlooked the potential of 3-ethynylcyclohexan-1-one. Derivatives of this compound have been investigated for their herbicidal and fungicidal properties. The structural versatility allows chemists to design molecules that interact selectively with biological systems, thereby minimizing environmental impact. This dual applicability—both in pharmaceuticals and agrochemicals—underscores the compound’s broad utility.

Recent innovations in synthetic methodologies have further expanded the scope of 3-ethynylcyclohexan-1-one applications. For example, flow chemistry techniques have enabled more efficient and scalable production processes for its derivatives. These advancements not only improve yield but also enhance reproducibility, which is paramount for industrial-scale manufacturing. Such developments are indicative of the growing importance of this compound in synthetic chemistry.

The role of computational chemistry in optimizing derivatives of 3-ethynylcyclohexan-1-one cannot be overstated. Molecular modeling studies have provided insights into how structural modifications influence biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly. This interdisciplinary approach has led to several high-throughput screening campaigns aimed at identifying novel bioactive compounds based on this scaffold.

In conclusion, 3-ethynylcyclohexan-1-one (CAS No. 54125-18-7) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications, this compound is poised to remain at the forefront of drug discovery efforts across multiple disciplines.